Cas no 2374779-69-6 (tert-Butyl 7-(((trifluoromethyl)sulfonyl)oxy)-2-azaspiro[3.5]non-6-ene-2-carboxylate)

• Product Name: tert-Butyl 7-(((trifluoromethyl)sulfonyl)oxy)-2-azaspiro[3.5]non-6-ene-2-carboxylate
• CAS No: 2374779-69-6
• MF: C₁₄H₂₀F₃NO₅S
• MW: 371.372513771057
• CID: 6940325
• PubChem ID: 139429366
• Update Time: 2025-05-07

tert-Butyl 7-(((trifluoromethyl)sulfonyl)oxy)-2-azaspiro[3.5]non-6-ene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,1-Dimethylethyl 7-[[(trifluoromethyl)sulfonyl]oxy]-2-azaspiro[3.5]non-6-ene-2-carboxylate
• 2374779-69-6
• SCHEMBL21289934
• DB-390092
• tert-Butyl 7-(((trifluoromethyl)sulfonyl)oxy)-2-azaspiro[3.5]non-6-ene-2-carboxylate

• Inchi： 1S/C14H20F3NO5S/c1-12(2,3)22-11(19)18-8-13(9-18)6-4-10(5-7-13)23-24(20,21)14(15,16)17/h4H,5-9H2,1-3H3
• InChI Key： OZUWQDLNAHGJDH-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)(=O)(=O)OC1=CCC2(CC1)CN(C(=O)OC(C)(C)C)C2

Computed Properties

• Exact Mass: 371.10142840Da
• Monoisotopic Mass: 371.10142840Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 637
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 81.3Ų